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Compound of Interest

Compound Name: T0070907

Cat. No.: B1682576 Get Quote

Introduction T0070907 is a potent, selective, and irreversible antagonist of the Peroxisome

Proliferator-Activated Receptor gamma (PPARγ) with an IC50 of 1 nM.[1][2] It displays over

800-fold selectivity for PPARγ compared to PPARα and PPARδ.[1][2] T0070907 functions by

covalently binding to cysteine 313 in the ligand-binding domain of PPARγ, which induces a

conformational change that blocks the recruitment of transcriptional coactivators.[3] These

characteristics make it a critical tool for studying PPARγ-mediated signaling pathways in

various biological processes, including adipogenesis, cancer cell proliferation, and

inflammation.[1][4][5] Proper dissolution and storage are paramount to ensure the compound's

stability and activity for reproducible experimental results.

Physicochemical and Solubility Data
Quantitative data regarding the solubility and storage of T0070907 are summarized below. It is

crucial to use fresh, anhydrous solvents, as moisture can reduce the solubility of the

compound, particularly in DMSO.[6]

Table 1: Solubility of T0070907
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Solvent
Max Concentration
(mg/mL)

Max Concentration
(mM)

Notes

DMSO 10 - 62.5 36 - 225.1

Sonication, warming,

or heating to 60°C

may be required to

achieve higher

concentrations. Use of

fresh, moisture-free

DMSO is

recommended.[3][6][7]

[8][9]

1 eq. HCl ~27.8 ~100

DMF 10 ~36

DMF:PBS (pH 7.2)

(1:4)
0.2 ~0.72

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

≥ 1 ≥ 3.6

Sonication is

recommended for this

vehicle formulation.[7]

[8]

Water < 0.1 Insoluble

Ethanol - Insoluble

Molecular Weight: 277.67 g/mol [1][2]

Table 2: Storage and Stability
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Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years [6][7][8]

Powder Room Temperature

Not specified, but

stable for shipping.[1]

[8]

For long-term storage,

-20°C is

recommended.

In Solvent -80°C 1-2 years

Aliquot stock solutions

to prevent repeated

freeze-thaw cycles.[6]

[7][8]

In Solvent -20°C 1 month - 1 year [6][8]

Signaling Pathway of T0070907
T0070907 exerts its primary effect by antagonizing the PPARγ signaling pathway. Under

normal conditions, a PPARγ agonist (like a thiazolidinedione) binds to PPARγ, causing it to

form a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to

Peroxisome Proliferator Response Elements (PPREs) on the DNA, recruiting coactivators and

initiating the transcription of target genes. T0070907 covalently binds to PPARγ, preventing the

conformational change required for coactivator recruitment. Instead, it can promote the binding

of corepressors, actively silencing gene transcription.
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Start: Prepare Reagents

Reaction Mix:
- SPA Buffer

- GST-PPARγ Protein
- 3H-Radioligand

- T0070907 (in DMSO)

Incubate for 1 hour
at Room Temperature

Add Polylysine-Coated
SPA Beads

Incubate for 1 hour

Read Signal in
Scintillation Counter

(e.g., Packard Topcount)

End: Analyze Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682576#how-to-dissolve-and-store-t0070907]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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